[5-(2-chloro-4-fluorophenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol

• CAS RN: 2703779-02-4
• Molecular Formula: C13H15ClFNO
• Molecular Weight: 255.7

Description

[5-(2-chloro-4-fluorophenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol, also known as CFM-2, is a chemical compound that has been studied for its potential use in the treatment of addiction. CFM-2 is a derivative of a naturally occurring compound found in the leaves of the coca plant, which has been used for centuries by indigenous peoples in South America for its stimulant properties. CFM-2 has been synthesized in the laboratory and has been found to have a high affinity for the dopamine transporter, a protein that plays a key role in the regulation of dopamine levels in the brain.

Mechanism of Action

The mechanism of action of [5-(2-chloro-4-fluorophenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol involves its binding to the dopamine transporter, which is responsible for the reuptake of dopamine from the synapse back into the presynaptic neuron. By binding to the transporter, [5-(2-chloro-4-fluorophenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol prevents the reuptake of dopamine, leading to increased levels of dopamine in the synapse. This increased dopamine activity is thought to reduce the craving for cocaine and other addictive substances.
Biochemical and Physiological Effects:
[5-(2-chloro-4-fluorophenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol has been shown to have a number of biochemical and physiological effects, including increased dopamine activity in the brain, reduced craving for cocaine and other addictive substances, and improved cognitive function. These effects are thought to be due to the ability of [5-(2-chloro-4-fluorophenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol to block the reuptake of dopamine, leading to increased dopamine levels in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of [5-(2-chloro-4-fluorophenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol is its high affinity for the dopamine transporter, which makes it a promising candidate for the treatment of addiction. However, there are also several limitations to its use in lab experiments. One limitation is the difficulty of synthesizing [5-(2-chloro-4-fluorophenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol, which requires specialized equipment and techniques. Another limitation is the potential for side effects, which may limit its use in clinical trials.

Future Directions

There are several future directions for research on [5-(2-chloro-4-fluorophenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol, including the development of more efficient synthesis methods, the investigation of its potential use in the treatment of other addictive substances, and the exploration of its effects on other neurotransmitter systems in the brain. Additionally, future research may focus on the potential use of [5-(2-chloro-4-fluorophenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol in combination with other drugs or therapies for the treatment of addiction.

Synthesis Methods

The synthesis of [5-(2-chloro-4-fluorophenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol involves several steps, including the preparation of the starting materials and the use of specialized equipment and techniques. The process begins with the preparation of 2-chloro-4-fluoroaniline, which is then reacted with 1,3-cyclohexadiene in the presence of a palladium catalyst to form the bicyclic intermediate. This intermediate is then reacted with formaldehyde and a reducing agent to produce [5-(2-chloro-4-fluorophenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol.

Scientific Research Applications

[5-(2-chloro-4-fluorophenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol has been studied for its potential use in the treatment of addiction, particularly cocaine addiction. Research has shown that [5-(2-chloro-4-fluorophenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol has a high affinity for the dopamine transporter, which is the primary target of cocaine in the brain. By binding to the dopamine transporter, [5-(2-chloro-4-fluorophenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol is able to block the reuptake of dopamine, leading to increased levels of dopamine in the brain. This increased dopamine activity is thought to reduce the craving for cocaine and other addictive substances.